molecular formula C12H16N2 B8781812 3-(1H-Indol-3-yl)-N-methylpropan-1-amine

3-(1H-Indol-3-yl)-N-methylpropan-1-amine

Cat. No.: B8781812
M. Wt: 188.27 g/mol
InChI Key: NSHWYAHUTQARKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1H-Indol-3-yl)-N-methylpropan-1-amine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

3-(1H-indol-3-yl)-N-methylpropan-1-amine

InChI

InChI=1S/C12H16N2/c1-13-8-4-5-10-9-14-12-7-3-2-6-11(10)12/h2-3,6-7,9,13-14H,4-5,8H2,1H3

InChI Key

NSHWYAHUTQARKB-UHFFFAOYSA-N

Canonical SMILES

CNCCCC1=CNC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 60.6 g 3-(3-indolyl)-N-methyl-propionamide in 500 ml anhydrous tetrahydrofuran are added dropwise at 25° for 15 minutes under nitrogen atmosphere to a suspension of 34.2 g lithium aluminium hydride in 800 ml anhydrous tetrahydrofuran and maintained at 66° for 3 hours. N-methyl-3-(3-indolyl)-propylamine (M.pt 81°-82° after crystallization from methylene chloride/ethyl acetate) is obtained after working up.
Quantity
60.6 g
Type
reactant
Reaction Step One
Quantity
34.2 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One

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